Cas no 177902-89-5 (Acetic acid, 2-(methoxyamino)-2-oxo-)

• Product Name: Acetic acid, 2-(methoxyamino)-2-oxo-
• CAS No: 177902-89-5
• MF: C₃H₅NO₄
• MW: 119.076101064682
• CID: 6570074
• PubChem ID: 15285706
• Update Time: 2025-07-09

Acetic acid, 2-(methoxyamino)-2-oxo- Chemical and Physical Properties

Names and Identifiers

• Acetic acid, 2-(methoxyamino)-2-oxo-

• Inchi： 1S/C3H5NO4/c1-8-4-2(5)3(6)7/h1H3,(H,4,5)(H,6,7)
• InChI Key： KPZARQPYRLQORR-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(NOC)=O

Computed Properties

• Exact Mass: 119.02185764g/mol
• Monoisotopic Mass: 119.02185764g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• Density: 1.401±0.06 g/cm3(Predicted)
• pka: 4.38±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Acetic acid, 2-(methoxyamino)-2-oxo-

Exploring Acetic acid, 2-(methoxyamino)-2-oxo- (CAS No. 177902-89-5): Properties, Applications, and Innovations

Acetic acid, 2-(methoxyamino)-2-oxo- (CAS No. 177902-89-5) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a methoxyamino group and a 2-oxo moiety, enables versatile reactivity, making it valuable for synthesizing intermediates in drug development. Researchers are increasingly exploring its potential in green chemistry applications, aligning with global trends toward sustainable synthesis methods.

One of the most searched questions about CAS No. 177902-89-5 relates to its solubility and stability under varying pH conditions. Studies indicate that this compound exhibits moderate water solubility, with enhanced stability in neutral to slightly acidic environments. This property is critical for its use in bioconjugation and prodrug formulations, where controlled release mechanisms are essential. Recent publications highlight its role in designing targeted drug delivery systems, a hot topic in precision medicine.

From an industrial perspective, Acetic acid, 2-(methoxyamino)-2-oxo- is often discussed alongside carboxylic acid derivatives and amide bond formation techniques. Its low toxicity profile (as per OECD guidelines) has spurred interest in crop protection formulations, particularly for biodegradable pesticides. Innovators are also investigating its derivatives for bio-based polymers, addressing the demand for eco-friendly materials in packaging and textiles.

Analytical methods for characterizing CAS 177902-89-5 frequently involve HPLC-MS and NMR spectroscopy, with users often searching for optimized protocols. A 2023 study demonstrated its quantification at trace levels using ultra-performance liquid chromatography (UPLC), relevant for quality control in API manufacturing. The compound's chromatographic behavior and fragmentation patterns are well-documented, aiding method development for regulatory compliance.

Emerging applications of 2-(methoxyamino)-2-oxo-acetic acid include its use as a chelating agent in metal-catalyzed reactions, particularly in asymmetric synthesis. This aligns with the pharmaceutical industry's focus on chiral intermediates for enantioselective drugs. Patent analyses reveal growing IP activity around its derivatives, especially for kinase inhibitor scaffolds—a dominant theme in oncology research pipelines.

Environmental fate studies of 177902-89-5 show promising biodegradation kinetics, with half-life estimates of <30 days in aerobic soil systems. This data supports its inclusion in benign-by-design chemical strategies, a key search term among green chemistry practitioners. Regulatory databases classify it as non-persistent, easing approval processes for new applications in sustainable agriculture and cosmetic preservatives.

Thermodynamic profiling reveals that Acetic acid, 2-(methoxyamino)-2-oxo- exhibits unusual tautomeric equilibrium in solution phase, a property leveraged in molecular switching applications. Computational chemistry models predict favorable binding affinities with enzyme active sites, explaining its utility in mechanism-based inhibition studies. These findings address frequent queries about its structure-activity relationships in medicinal chemistry forums.

Supply chain analytics indicate steady growth in CAS 177902-89-5 production, driven by demand from Asian contract research organizations. Quality specifications typically require ≥98% purity, with strict controls on residual solvents—a major concern for pharmaceutical end-users. Storage recommendations emphasize protection from UV degradation, with amber glass containers being the industry standard for long-term stability.